Cas no 111712-50-6 (Butane,2,3-dibromo-1-chloro-)

• Product Name: Butane,2,3-dibromo-1-chloro-
• CAS No: 111712-50-6
• MF: C₄H₇Br₂Cl
• MW: 250.359379053116
• CID: 190187
• PubChem ID: 60512
• Update Time: 2025-04-19

Butane,2,3-dibromo-1-chloro- Chemical and Physical Properties

Names and Identifiers

• Butane,2,3-dibromo-1-chloro-
• 2,3-dibromo-1-chlorobutane
• 2-01-00-00084 (Beilstein Handbook Reference)
• CCRIS 1613
• CRU35L2PTA
• DTXSID60920558
• 1-Chloro-2,3-dibromobutane
• BUTANE, 1-CHLORO-2,3-DIBROMO-
• BRN 1697533
• 111712-50-6
• Butane, 2,3-dibromo-1-chloro-
• UNII-CRU35L2PTA

• Inchi： 1S/C4H7Br2Cl/c1-3(5)4(6)2-7/h3-4H,2H2,1H3
• InChI Key： MTFBJZBVIWMMQH-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(C)Br

Computed Properties

• Exact Mass: 247.86031
• Monoisotopic Mass: 247.86
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.881
• Boiling Point: 209.6°C at 760 mmHg
• Flash Point: 95.1°C
• Refractive Index: 1.525
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides